N2-(3,5-Difluorophenyl)-4-fluorobenzene-1,2-diamine

• Molecular Formula: C12H9F3N2
• Molecular Weight: 238.21 g/mol
• IUPAC Name: 2-N-(3,5-difluorophenyl)-4-fluorobenzene-1,2-diamine
• InChI: InChI=1S/C12H9F3N2/c13-7-1-2-11(16)12(6-7)17-10-4-8(14)3-9(15)5-10/h1-6,17H,16H2
• InChI Key: GPQIRFWWKHWRTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)NC2=CC(=CC(=C2)F)F)N

Description

N2-(3,5-Difluorophenyl)-4-fluorobenzene-1,2-diamine is a useful research compound. Its molecular formula is C12H9F3N2 and its molecular weight is 238.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (3,5-difluorophenyl)-(5-fluoro-2-nitrophenyl)amine (2.0 g, 7.5 mmol) in EtOAc (65 mL) was added to a slurry of palladium on carbon (10% by wt, 200 mg) in EtOAc (10 mL) under nitrogen. The reaction mixture was stirred at RT under an atmosphere of hydrogen for 4 h. The mixture was filtered through Celite® and the filtrate concentrated in vacuo. The resulting residue was purified by column chromatography (Si—PPC, gradient 0-30% EtOAc/cyclohexane) to afford the title compound as a white solid that turned red upon standing (1.07 g, 60%). LCMS (Method C): RT 3.40 min [M+H]+ 239. 1H NMR (CDCl3, 400 MHz): δ 6.90-6.87 (1H, m), 6.81-6.73 (2H, m), 6.31-6.23 (3H, m), 5.42 (1H, bs), 3.58 (2H, bs).